1-[(2-chlorobenzyl)oxy]-2-(4-chlorophenyl)-6-nitro-1H-1,3-benzimidazole

• IUPAC Name: 2-(4-chlorophenyl)-1-[(2-chlorophenyl)methoxy]-6-nitrobenzimidazole
• InChI: InChI=1S/C20H13Cl2N3O3/c21-15-7-5-13(6-8-15)20-23-18-10-9-16(25(26)27)11-19(18)24(20)28-12-14-3-1-2-4-17(14)22/h1-11H,12H2
• InChI Key: QYHFGVXMPCVRPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CON2C3=C(C=CC(=C3)[N+](=O)[O-])N=C2C4=CC=C(C=C4)Cl)Cl
• Molecular Formula: C20H13Cl2N3O3
• Molecular Weight: 414.2 g/mol
• CAS No.: 282523-45-9

Description

1-[(2-chlorobenzyl)oxy]-2-(4-chlorophenyl)-6-nitro-1H-1,3-benzimidazole is a useful research compound. Its molecular formula is C20H13Cl2N3O3 and its molecular weight is 414.24. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial and Anticancer Agents : Benzimidazole derivatives, including structures similar to the compound , have been identified as potent antibacterial compounds against various strains like MSSA and MRSA, and also show effectiveness against a range of cancer cell lines (Pham et al., 2022).

• Structural Studies : Research on the structure of benzimidazole derivatives, such as the title compound, has provided insights into their molecular geometry and interactions. These studies are crucial for understanding the chemical properties and potential applications of these compounds (Yang et al., 2007).

• Antifungal Activities : Benzimidazole compounds, including variants of the specified compound, have been synthesized and evaluated for their antifungal activities, highlighting their potential use in combating fungal infections (Vlaović et al., 1992).

• Density Functional Studies : Studies involving density functional theory have been conducted on substituted 1H-benzimidazoles, providing valuable information on their electronic structure and potential applications in coordination chemistry (Zhao et al., 2007).

• H1-antihistaminic Agents : Certain benzimidazole derivatives have been identified as potent H1-antihistaminic agents, indicating potential therapeutic applications in allergy treatment (Iemura et al., 1986).

• Antitubercular Activity : Some benzimidazole derivatives, including structures similar to the compound of interest, have shown potential as antitubercular agents, suggesting their use in treating tuberculosis (Kim et al., 2009).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available sources. As with any chemical compound, appropriate safety measures should be taken when handling it.

Mechanism of Action

Target of action

The compound contains a benzimidazole moiety, which is a crucial part of many biologically active compounds, including some antifungal and anthelmintic drugs. These drugs often work by binding to the beta-tubulin of parasites, inhibiting microtubule formation and thus interfering with cell division .

Mode of action

The presence of the nitro group and chlorophenyl groups might enhance the compound’s lipophilicity, potentially aiding its passage through biological membranes. The exact mode of action would depend on the specific target molecule and the biochemical environment within the cell .

Biochemical pathways

Without specific information, it’s challenging to predict the exact biochemical pathways this compound might affect. Compounds with similar structures have been known to interfere with dna synthesis, protein function, and cell division .

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on various factors, including its size, polarity, and the presence of functional groups. The nitro and chloro groups might influence how the compound is metabolized in the body .

Result of action

The cellular effects would depend on the compound’s specific targets and mode of action. If it acts similarly to other benzimidazole derivatives, it might lead to cell death by preventing cell division .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s stability, solubility, and overall efficacy .